Cas no 138772-00-6 (regaloside K)

• Product Name: regaloside K
• CAS No: 138772-00-6
• Molecular Formula: C₁₈H₂₄O₁₁
• Molecular Weight: 416.4
• CID: 223754
• PubChem ID: 15101908

regaloside K Properties

Names and Identifiers

• b-D-Glucopyranoside,(1S)-2-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1-(hydroxymethyl)ethyl(9CI)
• b-D-Glucopyranoside,2-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1-(hydroxymethyl)ethyl,[S-(E)]-
• Regaloside K
• β-D-Glucopyranoside, (1S)-2-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-1-(hydroxymethyl)ethyl
• 138772-00-6
• HY-N11489
• CS-0648021
• DA-77387
• [(2S)-3-hydroxy-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

• InChIKey： FJDZFTLKTCOXAV-WDYFMUQCSA-N
• Inchi： 1S/C18H24O11/c19-6-10(28-18-17(26)16(25)15(24)13(7-20)29-18)8-27-14(23)4-2-9-1-3-11(21)12(22)5-9/h1-5,10,13,15-22,24-26H,6-8H2/b4-2+/t10-,13+,15+,16-,17+,18+/m0/s1
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)[C@@H](CO)COC(=O)/C=C/C1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 416.13186158g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 416.13186158g/mol
• Heavy Atom Count: 29
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols